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Compound of Interest

Compound Name: 2,5-Dibromopyridine-3,4-diamine

Cat. No.: B1395280

An In-Depth Technical Guide to 2,5-Dibromopyridine-3,4-diamine: Properties, Synthesis, and
Applications

Introduction

2,5-Dibromopyridine-3,4-diamine is a highly functionalized heterocyclic compound that has
emerged as a critical building block in modern organic synthesis.[1][2] Its unique molecular
architecture, featuring a pyridine core substituted with two bromine atoms and two adjacent
amino groups, offers a rich platform for constructing complex molecular frameworks.[2] This
guide provides a comprehensive overview of its physical and chemical properties, synthesis,
and key applications, tailored for researchers and professionals in drug development and
materials science. The strategic placement of reactive sites makes it an exceptionally versatile
intermediate for creating novel pharmaceuticals and advanced materials.[1][2][3]

Molecular Structure and Identification

The structural arrangement of 2,5-Dibromopyridine-3,4-diamine, with its vicinal diamines and
reactive bromine atoms, is central to its utility in synthetic chemistry.

e Chemical Name: 2,5-Dibromopyridine-3,4-diamine[4]
e CAS Number: 221241-11-8[1][4][5]

e Molecular Formula: CsHsBr2Ns[4][5]
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¢ Synonyms: 3,4-Diamino-2,5-dibromopyridine, 2,5-dibromo-3,4-pyridinediamine[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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